Cas no 93-98-1 (N-Phenylbenzamide)

N-Phenylbenzamide structure

Product Name:N-Phenylbenzamide

CAS No:93-98-1

MF:C₁₃H₁₁NO

MW:197.232543230057

MDL:MFCD00003069

CID:34724

PubChem ID:7168

Update Time:2024-10-26

N-Phenylbenzamide Chemical and Physical Properties

Names and Identifiers

- N-Phenylbenzamide
- N-BENZOYLANILINE
- BENZANILIDE
- Benzamide, N-phenyl-
- Benzanilid
- Benzoic acid anilide
- Benzoylanilide
- Benzamide,N-phenyl
- N-benzoylphenylamine
- N-Phenyl-benzamide
- phenyl-N-benzamide
- Benzanilide (8CI)
- N-Phenylbenzamide (ACI)
- N-Phenylbenzenecarboxamide
- N-Phenylethylbenzamide
- NSC 3131
- PMSA 953
- N-Phenyl benzamide
- 93-98-1
- SCHEMBL31966
- E74233
- AKOS000492910
- SY020326
- AE-641/31373004
- SB75698
- HMS1542M14
- SR-01000630713-1
- CS-0181198
- EN300-15536
- BENZANILIDE [MI]
- Q421501
- NSC-3131
- N-Phenylbenzoic acid amide
- NSC3131
- aniline, N-benzoyl-
- Benzanilide, 98%
- DTXSID9059096
- AC-21003
- CCG-40583
- Z27782673
- SCHEMBL8861823
- Benzanilide (165 degrees C) Melting Point Standard
- CHEMBL115523
- PS-11216
- BDBM50162303
- n-benzoyl aniline
- HY-W115609
- BRD-K72443974-001-01-0
- STK036609
- AI3-01046
- AK1B12366O
- B0016
- F0808-0359
- EINECS 202-292-7
- TimTec1_003094
- Benzanilide, analytical standard
- DB-013672
- UNII-AK1B12366O
- MFCD00003069
- NS00001213
- MDL： MFCD00003069
- Inchi： 1S/C13H11NO/c15-13(11-7-3-1-4-8-11)14-12-9-5-2-6-10-12/h1-10H,(H,14,15)
- InChI Key： ZVSKZLHKADLHSD-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=CC=1)NC1C=CC=CC=1
- BRN： 1102980

Computed Properties

Exact Mass: 197.08400
Monoisotopic Mass: 197.084064
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 203
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: nothing
Topological Polar Surface Area: 29.1

Experimental Properties

Color/Form: Powder
Density: 1,315 g/cm3
Melting Point: 163.0 to 167.0 deg-C
Boiling Point: 117 °C/10 mmHg(lit.)
Flash Point: 117°C/10mm
Refractive Index: 1.6050 (estimate)
Solubility: H2O: insoluble
Water Partition Coefficient: Insoluble
PSA: 29.10000
LogP: 3.01190
Merck: 1061
FEMA: 2684
Solubility: 1g of product is dissolved in 7ml of boiling ethanol \60ml of cold ethanol. It is slightly soluble in ether, but insoluble in water

N-Phenylbenzamide Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： S22-S24/25
Hazardous Material Identification：
TSCA：Yes
Risk Phrases：R20/21/22

N-Phenylbenzamide Customs Data

HS CODE：2924299090
Customs Data：

China Customs Code:
2924299090

Overview:

2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-Phenylbenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	108227-5G	N-Phenylbenzamide	93-98-1		5g	¥237.36	2023-12-10
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	108227-100G	N-Phenylbenzamide	93-98-1		100g	¥447.21	2023-12-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B830232-500g	Benzanilide	93-98-1	98%	500g	￥952.00	2022-01-10
TRC	N304051-1g	N-Phenylbenzamide	93-98-1		1g	$ 80.00	2022-06-03
TRC	N304051-100mg	N-Phenylbenzamide	93-98-1		100mg	$ 50.00	2022-06-03
TRC	N304051-500mg	N-Phenylbenzamide	93-98-1		500mg	$ 65.00	2022-06-03
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	A11086-100g	Benzanilide, 98+%	93-98-1	98+%	100g	￥592.00	2023-02-27
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	A11086-500g	Benzanilide, 98+%	93-98-1	98+%	500g	￥2516.00	2023-02-27
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B830232-5g	Benzanilide	93-98-1	98%	5g	￥37.00	2022-01-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B830232-25g	Benzanilide	93-98-1	98%	25g	￥88.00	2022-01-10

N-Phenylbenzamide Production Method

Production Method 1

4686-14-0

93-98-1

Reaction Conditions

1.1 Catalysts: Water Solvents: Dimethylformamide ; 24 h, 120 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; 10 min, rt

Reference

: Formation of Amides from Imines via Cyanide-Mediated Metal-Free Aerobic Oxidation

Seo, Hong-Ahn; Cho, Yeon-Ho; Lee, Ye-Sol; Cheon, Cheol-Hong, Journal of Organic Chemistry, 2015, 80(24), 11993-11998

Production Method 2

65-85-0

93-98-1

Reaction Conditions

1.1 Reagents: Diisopropylethylamine , N-[1-(Cyano-2-ethoxy-2-oxoethylideneaminooxy)dimethylamino(morpholino)uronium he… Solvents: Tetrahydrofuran , Water ; 24 h, pH 10.8, 25 °C

Reference

: Evaluation of safe mixed solvents in N-phenylbenzamide synthesis for alteration of hazardous dipolar aprotic solvents in amide drug syntheses

Islam, Tariqul; Sarker, Zaidul Islam Md ; Uddin, Abm helal; Rashid, Shah Samiur; Bin, Liew Kai, Tetrahedron, 2023, 131,

Production Method 3

98-88-4

93-98-1

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ; 0 °C; 0 °C → rt; 12 h, rt

Reference

: α-Imino Iridium Carbenes from Imidoyl Sulfoxonium Ylides: Application in the One-Step Synthesis of Indoles

Caiuby, Clarice A. D.; de Jesus, Matheus P.; Burtoloso, Antonio C. B., Journal of Organic Chemistry, 2020, 85(11), 7433-7445

Production Method 4

591-50-4

93-98-1

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: (SP-4-1)-(Acetonitrile)dichloro[1-(4,6-dimethoxy-1,3,5-triazin-2-yl)-1,3-dihydro… Solvents: 1,4-Dioxane ; 6 h, 3 atm, 100 °C

Reference

: N-heterocyclic carbine palladium complex crystal and its synthesis method and application in preparing amide compound

, China, , ,

Production Method 5

591-50-4

93-98-1

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: (SP-4-3)-[3′,4′-Bis(4,5-dihydro-4,4-dimethyl-2-oxazolyl-κN3)[1,1′-biphenyl]-4-ol… (solid-supported) Solvents: Acetonitrile ; rt → 120 °C; 6 h, 100 psi, 120 °C

Reference

: Catalytic process for synthesizing ester compounds and amide compounds

, United States, , ,

Production Method 6

98-88-4

93-98-1

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 0.5 h, 0 °C; 0 °C → rt; 2 h, rt

Reference

: Substituted 2,4-diaminopyrimidine compounds as protein kinase inhibitors and their preparation, pharmaceutical compositions and use in the treatment of diseases

, China, , ,

Production Method 7

7510-33-0

93-98-1

Reaction Conditions

1.1 Reagents: Tetrabutylammonium perchlorate , 4-Methyl-N,N-bis[2-[[(4-methylphenyl)sulfonyl]oxy]ethyl]benzenesulfonamide Solvents: Dimethylformamide ; 25 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; basified, 25 °C

Reference

: Electrochemical Reduction of α-Diketones and α-Diimines in the Presence of a Bielectrophilic Substrate: Synthesis of New Aza-Crown Compounds

Medini, Hayet Khemis; Mekni, Nejib Hussein; Aoun, Sami Ben; Boujlel, Khaled, Journal of the Electrochemical Society, 2017, 164(2),

Production Method 8

591-50-4

93-98-1

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Palladium (Merrifield resin-supported bisoxazoline complexes) , 3′,4′-Bis(4,5-dihydro-4,4-dimethyl-2-oxazolyl)[1,1′-biphenyl]-4-ol (palladium complexes, Merrifield resin-supported) Solvents: Acetonitrile ; 100 psi, rt → 120 °C; 6 h, 120 °C

Reference

: A palladium-bisoxazoline supported catalyst for selective synthesis of aryl esters and aryl amides via carbonylative coupling reactions

Ibrahim, Mansur B.; Suleiman, Rami; Fettouhi, Mohammed; El Ali, Bassam, RSC Advances, 2016, 6(82), 78826-78837

Production Method 9

591-50-4

93-98-1

Reaction Conditions

1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene Catalysts: Palladium Solvents: Dimethylacetamide ; 115 °C

Reference

: 1,8-Diazabicyclo[5.4.0]undec-7-ene

Savoca, Ann C.; Urgaonkar, Sameer, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2006, 1, 1-11

Production Method 10

574-66-3

93-98-1

Reaction Conditions

1.1 Catalysts: Benzenesulfonic acid, 4-ethenyl-, sodium salt (1:1), polymer with diethenylbenze… (neutralized) Solvents: Benzonitrile ; 1 h, 130 °C

Reference

: In situ functionalized sulfonic copolymer toward recyclable heterogeneous catalyst for efficient Beckmann rearrangement of cyclohexanone oxime

Li, Difan; Mao, Dan; Li, Jing; Zhou, Yu; Wang, Jun, Applied Catalysis, 2016, 510, 125-133

Production Method 11

93-97-0

93-98-1

Reaction Conditions

1.1 Catalysts: Titania Solvents: Ethanol ; 2.5 h, 25 - 35 °C

Reference

: Photocatalytic synthesis of anilides from nitrobenzenes under visible light irradiation: 2 in 1 reaction

Zand, Zahra; Kazemi, Foad; Partovi, Adel, Journal of Photochemistry and Photobiology, 2015, 152, 58-62

Production Method 12

93-58-3

93-98-1

Reaction Conditions

1.1 Catalysts: Phosphoric acid, aluminum iron salt ; 4 h, 92 °C

Reference

: Mesoporous iron aluminophosphate: an efficient catalyst for one pot synthesis of amides by ester-amide exchange reaction

Vijayasankar, A. V.; Kathyayini, H.; Tumma, Harikrishna; Nagaraju, N., Ceramic Transactions, 2012, 233, 127-140

Production Method 13

591-50-4

55-21-0

93-98-1

Reaction Conditions

1.1 Reagents: Tripotassium phosphate Catalysts: N,N′-Dimethylethylenediamine , Cuprous iodide Solvents: Dimethyl sulfoxide ; 24 h, 50 °C
1.2 Reagents: Ethyl acetate

Reference

: Orthogonal Discrimination among Functional Groups in Ullmann-Type C-O and C-N Couplings

Rovira, Mireia; Soler, Marta; Guell, Imma; Wang, Ming-Zheng; Gomez, Laura; et al, Journal of Organic Chemistry, 2016, 81(17), 7315-7325

Production Method 14

65-85-0

93-98-1

Reaction Conditions

1.1 Reagents: Lithium hydroxide , Oxygen Catalysts: Gold (mesoporous alumina-supported) Solvents: Water ; 14 h, rt

Reference

: Efficient synthesis of amides and esters from alcohols under aerobic ambient conditions catalyzed by a Au/mesoporous Al2O3 nanocatalyst

Chng, Leng Leng; Yang, Jinhua; Ying, Jackie Y., ChemSusChem, 2015, 8(11), 1916-1925

Production Method 15

98-88-4

93-98-1

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ; 0 °C; 2 - 6 h, rt

Reference

: Innovative Strategy toward Mutant CFTR Rescue in Cystic Fibrosis: Design and Synthesis of Thiadiazole Inhibitors of the E3 Ligase RNF5

Brusa, Irene; Sondo, Elvira; Pesce, Emanuela; Tomati, Valeria; Gioia, Dario; et al, Journal of Medicinal Chemistry, 2023, 66(14), 9797-9822

Production Method 16

7702-38-7

93-98-1

Reaction Conditions

1.1 Reagents: Sodium formate Solvents: Dimethyl sulfoxide ; 1 h, 120 °C

Reference

: Reductive Hydrodehalogenation of Halogenated Carboxylic Acid Derivatives Using a DMSO/HCOONa·2H2O System

Liu, Guyue; Hao, Feiyue; Liang, Lingling; Jin, Zhengneng; Wu, Jiashou, Organic Letters, 2023, 25(15), 2691-2695

Production Method 17

591-50-4

93-98-1

Reaction Conditions

1.1 Reagents: Triethylamine , 1,8-Diazabicyclo[5.4.0]undec-7-ene Catalysts: 2211997-02-1 (silica supported; reaction product with Pd2(dba)3·CHCl3) Solvents: Dimethylformamide , Toluene ; 3 h, 30 bar, 100 °C

Reference

: Double carbonylation of iodoarenes in the presence of reusable palladium catalysts immobilised on supported phosphonium ionic liquid phases

Urban, Bela; Szabo, Peter; Sranko, David; Safran, Gyorgy; Kollar, Laszlo; et al, Molecular Catalysis, 2018, 445, 195-205

Production Method 18

1548-84-1

93-98-1

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dimethylformamide ; 16 h, 100 °C

Reference

: A Cross-Coupling Approach to Amide Bond Formation from Esters

Ben Halima, Taoufik; Vandavasi, Jaya Kishore; Shkoor, Mohanad; Newman, Stephen G., ACS Catalysis, 2017, 7(3), 2176-2180

Production Method 19

93-98-1

Reaction Conditions

1.1 Catalysts: Acetic anhydride

Reference

: Acetic Anhydride

Zibuck, Regina, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-8

Production Method 20

98-88-4

93-98-1

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 0 °C; 0 °C → rt; 16 h, rt
1.2 Reagents: Water ; rt

Reference

: Oxidative fluorination of N-arylsulfonamides

Buckingham, Faye; Calderwood, Samuel; Checa, Begona ; Keller, Thomas; Tredwell, Matthew; et al, Journal of Fluorine Chemistry, 2015, 180, 33-39

N-Phenylbenzamide Raw materials

N-Phenylbenzamide Preparation Products

N-Phenylbenzamide (93-98-1)

N-Phenylbenzamide Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:93-98-1)N-Phenylbenzamide

Order Number:A844775

Stock Status:in Stock

Quantity:1kg

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:04

Price ($):218.0

Email:sales@amadischem.com

Product Official Link

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:93-98-1)BENZANILIDE

Order Number:sfd6042

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:34

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:93-98-1)Benzanilide, ≥ 98.0%

Order Number:LE17388

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:16

Price ($):discuss personally

Email:18501500038@163.com

N-Phenylbenzamide Related Literature

1. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
2. Evolution of calcium phosphate precipitation in hanging drop vapor diffusion by in situRaman microspectroscopy

Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
3. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
4. Fe3O4 nanoparticle chains with N-doped carbon coating: magnetotactic bacteria assisted synthesis and high-rate lithium storage†

Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
5. Evolutionary approaches in protein engineering towards biomaterial construction

Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734

Related Categories

93-98-1 (N-Phenylbenzamide) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:93-98-1)N-Phenylbenzamide

Purity:99%

Quantity:1kg

Price ($):218.0

Suzhou Senfeida Chemical Co., Ltd

(CAS:93-98-1)BENZANILIDE

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Cas no 93-98-1 (N-Phenylbenzamide)

N-Phenylbenzamide Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

N-Phenylbenzamide Security Information

N-Phenylbenzamide Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

N-Phenylbenzamide Pricemore >>

N-Phenylbenzamide Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

Production Method 9

Production Method 10

Production Method 11

Production Method 12

Production Method 13

Production Method 14

Production Method 15

Production Method 16

Production Method 17

Production Method 18

Production Method 19

Production Method 20

N-Phenylbenzamide Raw materials

N-Phenylbenzamide Preparation Products

N-Phenylbenzamide Suppliers

N-Phenylbenzamide Related Literature

Related Categories

93-98-1 (N-Phenylbenzamide) Related Products